Cas no 61168-43-2 (Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)-)

Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)- structure
61168-43-2 structure
Product Name:Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)-
CAS No:61168-43-2
MF:C6H7NO3
MW:141.124681711197
CID:489938
PubChem ID:23423433
Update Time:2025-04-19

Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)- Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)-
    • 1-carbamoylbicyclo[1.1.0]butane-3-carboxylic acid
    • Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)- (9CI)
    • DTXSID30633901
    • AKOS006364891
    • 61168-43-2
    • 3-Carbamoylbicyclo[1.1.0]butane-1-carboxylic acid
    • Inchi: 1S/C6H7NO3/c7-3(8)5-1-6(5,2-5)4(9)10/h1-2H2,(H2,7,8)(H,9,10)
    • InChI Key: SGUUQTIJTYZFLY-UHFFFAOYSA-N
    • SMILES: OC(C12CC1(C(N)=O)C2)=O

Computed Properties

  • Exact Mass: 141.04261
  • Monoisotopic Mass: 141.042593085g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.5
  • Topological Polar Surface Area: 80.4Ų

Experimental Properties

  • PSA: 80.39

Bicyclo[1.1.0]butane-1-carboxylic acid, 3-(aminocarbonyl)- Related Literature

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